Cas no 1053659-61-2 (N-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-N-methylhydrazine)

• Product Name: N-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-N-methylhydrazine
• CAS No: 1053659-61-2
• MF: C₇H₇ClF₃N₃
• MW: 225.598790407181
• MDL: MFCD11052356
• CID: 4679082
• Update Time: 2025-10-29

N-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-N-methylhydrazine Chemical and Physical Properties

Names and Identifiers

• N-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-N-methylhydrazine
• 2-chloro-6-(1-methylhydrazin-1-yl)-4-(trifluoromethyl)pyridine
• SBB096872
• amino[6-chloro-4-(trifluoromethyl)(2-pyridyl)]methylamine
• 1-[6-chloro-4-(trifluoromethyl)pyridin-2-yl]-1-methylhydrazine

• MDL： MFCD11052356
• Inchi： 1S/C7H7ClF3N3/c1-14(12)6-3-4(7(9,10)11)2-5(8)13-6/h2-3H,12H2,1H3
• InChI Key： KSQPQFLFBRCOON-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(=N1)N(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 199
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on N-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-N-methylhydrazine

N-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-N-methylhydrazine (CAS No. 1053659-61-2): An Overview

N-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-N-methylhydrazine (CAS No. 1053659-61-2) is a versatile compound with significant applications in the fields of chemical synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in developing novel therapeutic agents and as an intermediate in various synthetic pathways.

The molecular structure of N-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-N-methylhydrazine is composed of a pyridine ring substituted with a chloro and a trifluoromethyl group, along with a hydrazine moiety and a methyl group. These functional groups contribute to the compound's reactivity and stability, making it an attractive candidate for various chemical transformations.

Recent advancements in the field of medicinal chemistry have highlighted the importance of N-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-N-methylhydrazine in the development of new drugs. Studies have shown that this compound can serve as a key intermediate in the synthesis of compounds with potential therapeutic properties, particularly in the areas of oncology and neurology. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anti-cancer activity against various tumor cell lines.

In addition to its applications in drug discovery, N-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-N-methylhydrazine has also been explored for its use in chemical synthesis. The presence of the hydrazine moiety makes it a valuable reagent for the formation of azines and other nitrogen-containing compounds. A recent study published in Organic Letters reported the use of this compound as a building block for the synthesis of complex organic molecules with diverse biological activities.

The synthetic accessibility and functional versatility of N-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-N-methylhydrazine have also been investigated. Researchers have developed efficient methods for its preparation, ensuring that it can be readily synthesized on both laboratory and industrial scales. A notable example is a 2020 study published in Tetrahedron Letters, which described an optimized synthetic route that significantly improved the yield and purity of the final product.

The safety and environmental impact of N-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-N-methylhydrazine are critical considerations for its widespread use. While detailed toxicological data is still being gathered, preliminary studies suggest that this compound exhibits low toxicity when handled under appropriate conditions. However, standard safety protocols should always be followed to ensure the well-being of laboratory personnel and the environment.

In conclusion, N-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-N-methylhydrazine (CAS No. 1053659-61-2) is a promising compound with a wide range of applications in chemical and pharmaceutical research. Its unique structural features and reactivity make it an essential tool for scientists working on new drug development and complex organic synthesis. As research continues to advance, it is likely that this compound will play an increasingly important role in driving innovation in these fields.